methyl 2-(2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-(7-oxo-2-thiomorpholin-4-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C19H19N5O4S2/c1-28-18(27)12-4-2-3-5-13(12)21-14(25)10-24-11-20-16-15(17(24)26)30-19(22-16)23-6-8-29-9-7-23/h2-5,11H,6-10H2,1H3,(H,21,25)
• InChI Key: UESHETJNWVXVHX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2C=NC3=C(C2=O)SC(=N3)N4CCSCC4
• Molecular Formula: C19H19N5O4S2
• Molecular Weight: 445.5 g/mol

Description

Methyl 2-(2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate is a useful research compound. Its molecular formula is C19H19N5O4S2 and its molecular weight is 445.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Research has explored the synthesis of novel heterocyclic compounds derived from similar structures, demonstrating significant anti-inflammatory and analgesic activities. Such compounds have been found effective as cyclooxygenase-1/2 (COX-1/2) inhibitors, offering potential in pharmaceutical applications (Abu‐Hashem et al., 2020).

Antimicrobial and Cytotoxic Properties

• Pyrimidinyl benzoxazoles, benzothiazoles, and benzimidazoles, closely related to the queried compound, have been synthesized and found to exhibit antimicrobial and cytotoxic activities. Specific compounds within this group showed potent effects against certain bacterial strains and cancer cells, indicating their utility in developing new antimicrobial and anticancer agents (Seenaiah et al., 2014).

Antitumor Potential

• Studies have also been conducted on rhodacyanine dyes with structures similar to the specified compound. These dyes have shown potent inhibitory effects on the growth of tumor cells, with specific molecular features being critical for this antitumor activity. Such findings suggest potential applications in cancer therapy (Kawakami et al., 1998).

Heterocyclic Chemistry in Drug Development

• The chemistry of thiazolo[3,2-a]pyrimidines and related compounds has been extensively studied for their potential in drug development. Such compounds have been synthesized and evaluated for their anti-inflammatory activities, highlighting the diverse biological activities associated with this class of heterocycles (Tozkoparan et al., 1998).

Mechanism of Action

Target of Action

The compound, also known as “methyl 2-(2-(7-oxo-2-thiomorpholinothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate”, is a derivative of thiazole . Thiazole derivatives have been found to have diverse biological activities, including acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules . .

Mode of Action

Thiazole derivatives have been found to interact with various biological targets, leading to a range of effects . For instance, some thiazole derivatives have been found to inhibit topoisomerase I, a key enzyme involved in DNA replication .

Biochemical Pathways

Thiazole derivatives have been found to interact with a variety of biochemical pathways, depending on their specific targets .